Cas no 943989-68-2 (Iriflophenone 2-O-alpha-L-rhamnopyranoside)

Iriflophenone 2-O-alpha-L-rhamnopyranoside structure
943989-68-2 structure
Product Name:Iriflophenone 2-O-alpha-L-rhamnopyranoside
CAS No:943989-68-2
MF:C19H20O9
MW:392.356706619263
CID:837570
PubChem ID:74326453
Update Time:2024-10-25

Iriflophenone 2-O-alpha-L-rhamnopyranoside Chemical and Physical Properties

Names and Identifiers

    • Iriflophenone 2-O-alpha-L-rhamnopyranoside
    • 3,5-Dihydroxy-2-(4-hydroxybenzoyl)phenyl 6-deoxy-α-L-mannopyranos ide
    • IRIFLOPHENONE 2-ORHAMNOSIDE
    • Iriflophenone 2-O-rhamnoside
    • 4,4,6a,6b,8a,11,12,14b-octamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicen-3-yl acetate
    • Acetic acid,4,4,6a,6b,8a,11,12,14b-octamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydro-picen-3-yl ester
    • Urs-12-en-3-yl acetate
    • [2-[(6-Deoxy-α-L-mannopyranosyl)oxy]-4,6-dihydroxyphenyl](4-hydroxyphenyl)methanone (ACI)
    • L
    • Iriflophenone 2-O-a-L-rhamnoside
    • Iriflophenone 2-O-α-rhamnoside
    • FS-9188
    • AKOS032962330
    • HY-N4009
    • A-rhamnoside
    • Iriflophenone 2-O-
    • 943989-68-2
    • CS-0024423
    • [2,4-Dihydroxy-6-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyphenyl]-(4-hydroxyphenyl)methanone
    • A859441
    • B0005-157103
    • [ "" ]
    • Inchi: 1S/C19H20O9/c1-8-15(23)17(25)18(26)19(27-8)28-13-7-11(21)6-12(22)14(13)16(24)9-2-4-10(20)5-3-9/h2-8,15,17-23,25-26H,1H3/t8-,15-,17+,18+,19-/m0/s1
    • InChI Key: BDUFDLBIUJUAJE-KONKAKAUSA-N
    • SMILES: C(C1C=CC(O)=CC=1)(C1=C(O)C=C(O)C=C1O[C@@H]1O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O)=O

Computed Properties

  • Exact Mass: 392.11100
  • Monoisotopic Mass: 392.11073221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 157Ų
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 545.6±45.0 °C at 760 mmHg
  • Flash Point: 237.2±28.8 °C
  • PSA: 156.91000
  • LogP: 0.24070
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

Iriflophenone 2-O-alpha-L-rhamnopyranoside Security Information

Iriflophenone 2-O-alpha-L-rhamnopyranoside Pricemore >>

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Iriflophenone 2-O-alpha-L-rhamnopyranoside Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Acetic acid ,  Palladium Solvents: Ethyl acetate ;  4 h, 1 atm, rt
1.2 Reagents: Sodium methoxide Solvents: Methanol ,  Dichloromethane ;  30 min, rt
1.3 Reagents: Dowex ;  pH 7
Reference
Synthesis and Evaluation of Benzophenone O-Glycosides as α-Glucosidase Inhibitors
Liu, Qingchao; Guo, Tiantian; Li, Wenhong; Li, Dong; Feng, Zili, Archiv der Pharmazie (Weinheim, 2012, 345(10), 771-783

Iriflophenone 2-O-alpha-L-rhamnopyranoside Raw materials

Iriflophenone 2-O-alpha-L-rhamnopyranoside Preparation Products

Iriflophenone 2-O-alpha-L-rhamnopyranoside Related Literature

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